Cas no 2228908-33-4 (2-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228908-33-4
• MF: C₁₁H₁₁ClF₂O₃
• MW: 264.653049707413
• CID: 5980317
• PubChem ID: 165969547
• Update Time: 2025-06-26

2-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol
• EN300-1970252
• 2228908-33-4

• Inchi： 1S/C11H11ClF2O3/c12-8-4-7(11(13,14)6-15)5-9-10(8)17-3-1-2-16-9/h4-5,15H,1-3,6H2
• InChI Key： HRKYBKUSEUIJEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCCO2)C(CO)(F)F

Computed Properties

• Exact Mass: 264.0364782g/mol
• Monoisotopic Mass: 264.0364782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol

Introduction to 2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol (CAS No. 2228908-33-4)

2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol, with the CAS number 2228908-33-4, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of benzodioxepins, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of 2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol is characterized by a benzodioxepin ring system substituted with a chloro group at the 9-position and a 2,2-difluoroethanol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The chloro substitution on the benzodioxepin ring can influence the compound's lipophilicity and metabolic stability, while the difluoroethanol group can enhance its reactivity and binding affinity to specific biological targets.

Recent studies have explored the pharmacological properties of 2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies using animal models have demonstrated that 2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol can protect neurons from oxidative stress and reduce neuroinflammation. These findings are particularly relevant in the context of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The mechanism of action of 2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2,2-difluoroethan-1-ol is not yet fully understood. However, preliminary evidence suggests that it may modulate multiple signaling pathways involved in inflammation and neuroprotection. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, it may activate antioxidant defense systems such as Nrf2-mediated pathways.

In terms of drug development, the synthesis and purification of 2-(9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-y l)-2, 00difluoroethan - 00 00 - 00 - 00 - 00 - 00 - 00 - 00 - 00 - 0ol have been optimized to ensure high yields and purity levels. Various synthetic routes have been explored to improve efficiency and scalability. One common approach involves the coupling of a suitably substituted benzodioxepin derivative with a difluoroethyl halide followed by reduction to form the alcohol moiety.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(9-Chloro--dihydro--benzodioxepin--yl)--difluoroethan--ol in human subjects. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale phase II and III trials.

In conclusion, 2-(9-Chloro--dihydro--benzodioxepin--yl)--difluoroethan--ol (CAS No. --) represents a promising candidate for further development in various therapeutic areas. Its unique chemical structure and multifaceted biological activities make it an attractive target for researchers and pharmaceutical companies alike. Continued research will likely uncover more about its mechanisms of action and potential applications in treating a wide range of diseases.